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Compound of Interest

Compound Name:
5-chloro-N,N-

dimethylpentanamide

Cat. No.: B3053327 Get Quote

Essential Safety and Logistical Information for Laboratory Personnel

The proper disposal of 5-chloro-N,N-dimethylpentanamide is critical to ensure laboratory

safety, protect environmental health, and maintain regulatory compliance. As a chlorinated

organic compound, it is classified as hazardous waste and must be handled accordingly. Under

no circumstances should this chemical be disposed of down the drain or in regular trash.

Immediate Safety and Handling Precautions
Before handling 5-chloro-N,N-dimethylpentanamide, it is imperative to wear appropriate

Personal Protective Equipment (PPE). This compound is harmful if swallowed, causes skin

irritation, and can lead to serious eye irritation and respiratory irritation.[1]

Recommended Personal Protective Equipment (PPE):
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PPE Item Specification Purpose

Gloves
Compatible chemical-resistant

gloves (e.g., Nitrile, Neoprene).

To prevent skin contact and

irritation.

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and eye irritation.

Lab Coat Standard laboratory coat.
To protect clothing and skin

from contamination.

Respiratory
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of vapors,

which may cause respiratory

irritation.

Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe collection and disposal of 5-chloro-N,N-
dimethylpentanamide waste.

Step 1: Waste Identification and Classification

Identify all waste containing 5-chloro-N,N-dimethylpentanamide, including pure substance,

contaminated solutions, and any contaminated lab materials (e.g., pipette tips, weighing

paper).

Classify this waste as "Halogenated Organic Waste." This classification is crucial as disposal

methods for halogenated and non-halogenated organic waste are different and have varying

costs.

Step 2: Waste Segregation

Crucially, do not mix halogenated waste with non-halogenated organic waste.

Maintain separate, clearly labeled waste containers for each category. Co-mingling can

complicate the disposal process and significantly increase disposal costs.

Step 3: Waste Collection and Containment
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Use a designated, leak-proof, and chemically compatible container for collecting 5-chloro-
N,N-dimethylpentanamide waste. The container should have a secure screw-top cap.

The container must be clearly labeled with "Halogenated Organic Hazardous Waste" and list

the chemical constituents, including "5-chloro-N,N-dimethylpentanamide."

Store the waste container in a designated, well-ventilated, and secondary containment area

to prevent spills from reaching the environment.

Step 4: Arrange for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

The standard and required disposal method for halogenated organic compounds is high-

temperature incineration at a licensed hazardous waste disposal facility. This process is

designed to break down the compound into less harmful substances.

Provide the EHS department or the disposal company with an accurate description of the

waste contents.

Chemical and Hazard Profile
A summary of key data for 5-chloro-N,N-dimethylpentanamide is provided below for quick

reference.

Property Value Source

CAS Number 53101-21-6 PubChem[1]

Molecular Formula C₇H₁₄ClNO PubChem[1]

Molecular Weight 163.64 g/mol PubChem[1]

GHS Hazard Codes H302, H315, H319, H335 PubChem[1]

GHS Precautionary Code

(Disposal)
P501 PubChem[1]
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GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Precautionary Statement for Disposal:

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
chloro-N,N-dimethylpentanamide.
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Waste Generation
(5-chloro-N,N-dimethylpentanamide)

Is the waste a
halogenated organic compound?

Do NOT dispose
down the drain

Do NOT dispose
in regular trash

Collect in designated
'Halogenated Waste' container

  Yes

Label container with contents
and hazard warnings

Store in a secure,
well-ventilated area with
secondary containment

Contact EHS for pickup
and disposal via incineration

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 5-chloro-N,N-dimethylpentanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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